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Compound of Interest

Compound Name: 4-Bromodiphenylamine

Cat. No.: B1276324 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromodiphenylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Bromodiphenylamine, including detailed experimental protocols for their determination.

Physicochemical Data of 4-Bromodiphenylamine
The accurate determination of melting and boiling points is crucial for the identification, purity

assessment, and handling of chemical compounds in a research and development setting.

Property Value

Melting Point 85-89 °C

Boiling Point 318 °C (literature value)[1]

Note: The melting point is presented as a range, which is common for crystalline solids and can

be influenced by purity.

Experimental Protocols
The following sections detail standard laboratory procedures for determining the melting and

boiling points of a solid compound like 4-Bromodiphenylamine.
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Melting Point Determination (Capillary Method)
This method is widely used for its accuracy and the small amount of sample required.[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[3]

Glass capillary tubes (sealed at one end)[4]

Thermometer

Mortar and pestle (if sample needs to be powdered)

Procedure:

Sample Preparation: Ensure the 4-Bromodiphenylamine sample is completely dry and

finely powdered to allow for uniform packing.[2][4]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of solid will be forced into the tube. Invert the tube and tap it gently

on a hard surface to cause the solid to fall to the bottom.[3][4] Repeat until the packed

sample is 2-3 mm high.[4]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.[3][4]

Heating:

For an unknown compound, a rapid initial heating can be done to find an approximate

melting range.

For a more accurate measurement, start heating at a rate that allows the temperature to

rise slowly, approximately 1-2°C per minute, as the temperature approaches the expected

melting point.

Observation and Recording: Observe the sample through the magnifying eyepiece. Record

the temperature at which the first drop of liquid appears (the beginning of the melting range)
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and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).

Sample Preparation Capillary Loading Measurement

Dry Sample Powder Sample Load Capillary Tube Pack Solid (2-3mm) Insert into Apparatus Heat Slowly (1-2°C/min) Observe Melting Record T_start & T_end

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination (Thiele Tube Method)
For high-boiling-point solids like 4-Bromodiphenylamine, this micro method is suitable.

Apparatus:

Thiele tube[5]

High-temperature heating oil (e.g., mineral oil)

Thermometer

Small test tube (fusion tube)[6]

Capillary tube (sealed at one end)[6]

Bunsen burner or hot plate

Procedure:

Sample Preparation: Place a small amount of 4-Bromodiphenylamine into the small test

tube, enough to fill it to a depth of about 1-2 cm.

Capillary Inversion: Place a capillary tube, with its sealed end pointing upwards, into the test

tube containing the sample.[5][6][7]
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Assembly: Attach the test tube to a thermometer using a rubber band or wire. The bottom of

the test tube should be level with the thermometer bulb.[5][6]

Heating: Clamp the assembly in a Thiele tube filled with heating oil, ensuring the sample is

immersed in the oil.[5] Gently heat the side arm of the Thiele tube.[6]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue heating until a rapid and continuous stream of

bubbles emerges from the open end of the capillary tube.[5][6]

Recording: At this point, remove the heat source. The bubbling will slow down and stop as

the liquid cools. The boiling point is the temperature at which the liquid is drawn back into the

capillary tube.[5][6]

Synthesis of 4-Bromodiphenylamine
4-Bromodiphenylamine is often synthesized via a copper-catalyzed cross-coupling reaction

known as the Ullmann condensation.[8] This reaction involves the coupling of an aryl halide

with an amine.

4-Bromoaniline Bromobenzene Copper Catalyst

4-Bromodiphenylamine

Base (e.g., K2CO3)

Heat

Click to download full resolution via product page

Caption: Ullmann Condensation for 4-Bromodiphenylamine Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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